Cas no 1803744-69-5 (1-(3-Bromo-5-fluorophenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-5-fluorophenyl)-1-chloropropan-2-one
• CAS No: 1803744-69-5
• MF: C₉H₇BrClFO
• MW: 265.506684541702
• CID: 4970705
• Update Time: 2023-08-24

1-(3-Bromo-5-fluorophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-fluorophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H7BrClFO/c1-5(13)9(11)6-2-7(10)4-8(12)3-6/h2-4,9H,1H3
• InChI Key： WSCWKJYLRPWBKE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C(C)=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1